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Compound of Interest

Compound Name: Methyl 3,5-Dihydroxybenzoate

CAS No.: 2150-44-9

Cat. No.: B129432

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Methyl 3,5-dihydroxybenzoate, a polyphenolic compound, is a versatile molecule with

significant potential in various scientific domains, particularly in drug discovery and

development. This technical guide provides a comprehensive overview of its chemical and

physical properties, detailed experimental protocols for its synthesis and analysis, and an

exploration of its biological activities and associated signaling pathways. The information is

curated to support researchers and professionals in leveraging the therapeutic and chemical

potential of this compound.

Chemical and Physical Properties
Methyl 3,5-dihydroxybenzoate, also known as methyl α-resorcylate, is a benzoate ester

characterized by the presence of two hydroxyl groups at the 3 and 5 positions of the benzene

ring. Its fundamental properties are summarized below.

Table 1: Chemical Identifiers and Nomenclature
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Identifier Value

CAS Number 2150-44-9[1][2][3][4][5]

IUPAC Name methyl 3,5-dihydroxybenzoate[1]

Molecular Formula C₈H₈O₄[1][5]

Synonyms

Methyl 3,5-dihydroxybenzoate, 3,5-

Dihydroxybenzoic acid methyl ester, Methyl α-

resorcylate, α-Resorcylic acid methyl ester[1][4]

InChI Key RNVFYQUEEMZKLR-UHFFFAOYSA-N[1][3]

SMILES COC(=O)C1=CC(=CC(=C1)O)O[1][3]

Table 2: Physicochemical Properties

Property Value

Molecular Weight 168.15 g/mol [1][3][5]

Appearance Slightly yellow to beige fine crystalline powder[2]

Melting Point 167-170 °C[2][3]

Boiling Point 300 °C (estimated)[6]

Solubility Slightly soluble in water[2]

pKa
Data available in the IUPAC Digitized pKa

Dataset[1][4]

Experimental Protocols
Synthesis of Methyl 3,5-Dihydroxybenzoate via Fischer
Esterification
This protocol describes the synthesis of Methyl 3,5-dihydroxybenzoate from 3,5-

dihydroxybenzoic acid and methanol using an acid catalyst.
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Materials:

3,5-Dihydroxybenzoic acid

Methanol (anhydrous)

Concentrated Sulfuric Acid (H₂SO₄) or p-Toluenesulfonic acid (p-TsOH)

Sodium bicarbonate (NaHCO₃) solution (saturated)

Ethyl acetate

Anhydrous sodium sulfate (Na₂SO₄)

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Separatory funnel

Rotary evaporator

Glassware for recrystallization

Procedure:

Esterification:

In a 100L glass-lined reaction vessel, add 50L of methanol.

While stirring at room temperature, slowly add 500ml of concentrated sulfuric acid.

Add 5kg of 3,5-dihydroxybenzoic acid to the mixture.

Heat the mixture to reflux and maintain for 2 hours.
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Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting

material spot disappears.[3]

Work-up:

After the reaction is complete, remove the excess methanol by distillation under reduced

pressure.

Dissolve the residue in 10L of ethyl acetate.

Transfer the ethyl acetate solution to a separatory funnel and wash it twice with 20L of

saturated sodium bicarbonate solution to neutralize any remaining acid.

Wash the organic phase with 10L of deionized water.

Combine the aqueous layers and extract twice more with 10L of ethyl acetate.

Combine all organic phases and dry over anhydrous sodium sulfate.[3]

Purification:

Filter off the drying agent and concentrate the organic phase under reduced pressure to

obtain the crude solid product.

Recrystallize the crude product from a 5% methanol solution (20L) to yield high-purity

Methyl 3,5-dihydroxybenzoate.[3]

The expected yield is approximately 5.3kg (98% yield).[3]
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Synthesis Workflow of Methyl 3,5-Dihydroxybenzoate
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Fig. 1: Synthesis and purification workflow.
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Analytical Methods
2.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H-NMR: The proton NMR spectrum provides information about the hydrogen atoms in the

molecule.

¹³C-NMR: The carbon-13 NMR spectrum gives insight into the carbon skeleton of the

compound.[7]

Note: While specific peak data is not fully available in the provided search results, it is indicated

that this data can be found in spectral databases such as ChemicalBook and PubChem.

2.2.2. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS can be used to determine the purity of Methyl 3,5-dihydroxybenzoate and to identify

any impurities. The mass spectrum will show a molecular ion peak corresponding to the

molecular weight of the compound (168.15 g/mol ) and characteristic fragmentation patterns.[4]

Biological Activities and Signaling Pathways
Methyl 3,5-dihydroxybenzoate has been investigated for several biological activities, with

potential applications in oncology and dermatology.

Antitumor Activity: Ribonucleotide Reductase Inhibition
Methyl 3,5-dihydroxybenzoate has been studied for its antitumor activity, which is linked to its

ability to inhibit ribonucleotide reductase (RNR).[1][5] RNR is a crucial enzyme that catalyzes

the conversion of ribonucleotides to deoxyribonucleotides, the building blocks of DNA.[8][9]

Inhibition of RNR depletes the pool of deoxyribonucleotides, thereby hindering DNA synthesis

and repair, which disproportionately affects rapidly proliferating cancer cells.
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Mechanism of Ribonucleotide Reductase Inhibition
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Fig. 2: RNR inhibition by Methyl 3,5-dihydroxybenzoate.

Tyrosinase Inhibition and Hyperpigmentation
Methyl 3,5-dihydroxybenzoate is a potent inhibitor of tyrosinase, a key enzyme in melanin

biosynthesis.[10] Tyrosinase catalyzes the oxidation of L-tyrosine to L-DOPA and the

subsequent oxidation of L-DOPA to dopaquinone, which are rate-limiting steps in the

production of melanin.[11] By inhibiting tyrosinase, Methyl 3,5-dihydroxybenzoate can reduce

melanin production, making it a compound of interest for treating hyperpigmentation disorders

and for use in skin-lightening cosmetic products. The inhibitory mechanism is thought to involve

the chelation of copper ions within the active site of the tyrosinase enzyme.[12][13]
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Tyrosinase Inhibition in Melanogenesis
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Fig. 3: Inhibition of melanogenesis via tyrosinase.

Potential Antifeedant Activity
The methyl ester of 3,5-Dihydroxybenzoic Acid has shown potential as an antifeedant for the

pine weevil, Hylobius abietis.[1] This suggests its potential application in agriculture and

forestry as a natural pest control agent.

Safety and Handling
Methyl 3,5-dihydroxybenzoate is classified as an irritant. It can cause skin irritation (H315),

serious eye irritation (H319), and may cause respiratory irritation (H335).[1][4]

Table 3: GHS Hazard Information
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Hazard Statement Description

H315 Causes skin irritation[1][4]

H319 Causes serious eye irritation[1][4]

H335 May cause respiratory irritation[4]

Handling and Storage:

Store in a cool, dry, well-ventilated area in a tightly closed container.

Avoid breathing dust. Use with adequate ventilation.

Avoid contact with skin and eyes. Wear appropriate personal protective equipment (PPE),

including gloves, safety glasses, and a dust mask.

Wash hands thoroughly after handling.

First Aid Measures:

Eyes: Immediately flush with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

Skin: Flush skin with plenty of soap and water for at least 15 minutes while removing

contaminated clothing. Get medical attention if irritation develops.

Ingestion: If conscious and alert, give 2-4 cupfuls of milk or water. Never give anything by

mouth to an unconscious person. Get medical aid immediately.

Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen. Get medical attention.[6]

Conclusion
Methyl 3,5-dihydroxybenzoate is a compound with a well-defined chemical profile and a

range of biological activities that make it a subject of interest for further research and

development. Its roles as a ribonucleotide reductase inhibitor and a tyrosinase inhibitor
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highlight its potential in the fields of oncology and dermatology. The experimental protocols

provided in this guide offer a foundation for its synthesis and analysis, enabling researchers to

explore its properties and applications further. As with any chemical compound, proper safety

precautions are paramount during handling and experimentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Methyl 3,5-
Dihydroxybenzoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b129432/docs#an-in-depth-technical-guide-to-methyl-
3-5-dihydroxybenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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